N-Acetyl-D-lactosamine
N-Acetyl-D-lactosamine
Beta-D-Galp-(1->4)-D-GlcpNAc is a disaccharide consisting of beta-D-galactose linked via a (1->4)-glycosidic bond to N-acetyl-D-glucosamine. It is a glucosamine oligosaccharide and a member of lactosamines.
Brand Name:
Vulcanchem
CAS No.:
32181-59-2
VCID:
VC21232005
InChI:
InChI=1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)
SMILES:
CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C14H25NO11
Molecular Weight:
383.35 g/mol
N-Acetyl-D-lactosamine
CAS No.: 32181-59-2
Cat. No.: VC21232005
Molecular Formula: C14H25NO11
Molecular Weight: 383.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-D-Galp-(1->4)-D-GlcpNAc is a disaccharide consisting of beta-D-galactose linked via a (1->4)-glycosidic bond to N-acetyl-D-glucosamine. It is a glucosamine oligosaccharide and a member of lactosamines. |
|---|---|
| CAS No. | 32181-59-2 |
| Molecular Formula | C14H25NO11 |
| Molecular Weight | 383.35 g/mol |
| IUPAC Name | N-[2,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18) |
| Standard InChI Key | KFEUJDWYNGMDBV-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](OC1O)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O |
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